1-(Benzenesulfonyl)azetidine-3-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-(Benzenesulfonyl)azetidine-3-carboxylic acid is not explicitly provided in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-(Benzenesulfonyl)azetidine-3-carboxylic acid are not explicitly provided in the available resources .Scientific Research Applications
Azetidine Synthesis and Protein Studies
- Azetidine derivatives, including those related to 1-(Benzenesulfonyl)azetidine-3-carboxylic acid, have been synthesized for studying protein conformation and metabolism. Notably, azetidine-2-carboxylic acid, a closely related compound, is used in studying abnormally high molecular weight polypeptides and proline metabolism (Soriano, Podraza, & Cromwell, 1980).
Mechanistic Studies in Organic Chemistry
- The compound has been involved in mechanistic studies, such as the Friedel-Crafts reaction of 1-benzenesulfonyl-2-bromomethylethyleneimine with benzene, providing insights into reaction pathways and intermediate formation in organic synthesis (Koehler, 1962).
Agricultural and Food Chain Implications
- Related azetidine compounds, such as azetidine-2-carboxylic acid, have been found in agricultural products like sugar beets, indicating their potential impact on the food chain and livestock feeding (Rubenstein et al., 2009).
Ion Transport and Protein Synthesis
- Azetidine derivatives have been utilized in studies exploring the relationship between protein synthesis and ion transport, shedding light on the biochemical processes within plant systems (Pitman, Wildes, Schaefer, & Wellfare, 1977).
Antibacterial Applications
- Derivatives of azetidine, such as 7-azetidinylquinolones, have shown potential as antibacterial agents, emphasizing the compound's relevance in medicinal chemistry (Frigola et al., 1995).
Mechanism of Action
Safety and Hazards
While specific safety and hazard information for 1-(Benzenesulfonyl)azetidine-3-carboxylic acid is not available, general safety measures for handling chemical substances include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and keeping away from sources of ignition .
properties
IUPAC Name |
1-(benzenesulfonyl)azetidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4S/c12-10(13)8-6-11(7-8)16(14,15)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHAQYDRZSWCJLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzenesulfonyl)azetidine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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